Cas no 216374-59-3 (1-Allyl-catellagic Acid Diethyl Ether)
1-Allyl-catellagic Acid Diethyl Ether Chemical and Physical Properties
Names and Identifiers
-
- 1-Allyl-catellagic Acid Diethyl Ether
- 3,8-DiMethoxy-1-(2-propenyl)-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
- 1-ALLYL-CATELLAGIC ACID DIETHYL ETHER,OFF-WHITE SOLID
-
- Inchi: 1S/C19H14O6/c1-4-5-9-8-12(23-3)17-15-13(9)19(21)25-16-11(22-2)7-6-10(14(15)16)18(20)24-17/h4,6-8H,1,5H2,2-3H3
- InChI Key: PIHIBRXZERHUOE-UHFFFAOYSA-N
- SMILES: O1C(C2C(CC=C)=CC(=C3C=2C2=C1C(=CC=C2C(=O)O3)OC)OC)=O
Computed Properties
- Exact Mass: 338.07900
Experimental Properties
- PSA: 78.88000
- LogP: 3.23610
1-Allyl-catellagic Acid Diethyl Ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A549680-10mg |
1-Allyl-catellagic Acid Diethyl Ether |
216374-59-3 | 10mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A549680-100mg |
1-Allyl-catellagic Acid Diethyl Ether |
216374-59-3 | 100mg |
$ 1487.00 | 2023-04-19 |
1-Allyl-catellagic Acid Diethyl Ether Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-Allyl-catellagic Acid Diethyl Ether
1-Allyl-catellagic Acid Diethyl Ether: A Comprehensive Overview
The compound with CAS No. 216374-59-3, commonly referred to as 1-Allyl-catellagic Acid Diethyl Ether, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of catellagic acid, which is a naturally occurring phenolic compound known for its antioxidant properties. The 1-Allyl-catellagic Acid Diethyl Ether structure incorporates an allyl group and diethyl ether moieties, which significantly influence its chemical properties and potential applications.
Recent studies have highlighted the importance of catellagic acid derivatives in drug discovery and development. The allyl group in the molecule introduces unique electronic and steric effects, which can enhance the compound's bioavailability and pharmacokinetic properties. Additionally, the diethyl ether substituents contribute to the molecule's solubility and stability, making it a promising candidate for various biomedical applications.
One of the most intriguing aspects of 1-Allyl-catellagic Acid Diethyl Ether is its potential as an antioxidant agent. Antioxidants play a crucial role in neutralizing reactive oxygen species (ROS), which are implicated in numerous pathological conditions, including cardiovascular diseases, neurodegenerative disorders, and cancer. Research has demonstrated that this compound exhibits potent radical-scavenging activity, comparable to well-known antioxidants such as vitamin C and glutathione. This makes it a strong candidate for inclusion in functional foods, dietary supplements, and cosmetic products.
In addition to its antioxidant properties, 1-Allyl-catellagic Acid Diethyl Ether has shown promising results in anti-inflammatory studies. Chronic inflammation is a hallmark of many diseases, and finding effective anti-inflammatory agents is a major focus in pharmaceutical research. Preclinical studies have indicated that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing the production of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be developed into a therapeutic agent for inflammatory conditions.
The synthesis of 1-Allyl-catellagic Acid Diethyl Ether involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The starting material is catellagic acid, which undergoes alkylation to introduce the allyl group. Subsequent etherification steps are carried out under controlled conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, utilizing biocatalysts and environmentally friendly solvents.
From an industrial perspective, the demand for catellagic acid derivatives has been growing steadily due to their diverse applications in healthcare and cosmetics. The global market for natural antioxidants is projected to expand significantly over the next decade, driven by increasing consumer awareness of health benefits and regulatory support for natural ingredients. As a result, companies specializing in fine chemicals are investing heavily in scaling up the production of 1-Allyl-catellagic Acid Diethyl Ether to meet market demands.
Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the biological activities of 1-Allyl-catellagic Acid Diethyl Ether. Advanced techniques such as X-ray crystallography and molecular docking are being employed to study its interactions with cellular targets. Additionally, clinical trials are being planned to assess its safety and efficacy in human subjects. If successful, this compound could pave the way for innovative treatments in areas such as oxidative stress-related disorders and chronic inflammation.
In conclusion, 1-Allyl-catellagic Acid Diethyl Ether (CAS No. 216374-59-3) represents a valuable addition to the arsenal of bioactive compounds derived from natural sources. Its unique chemical structure endows it with exceptional antioxidant and anti-inflammatory properties, making it a compelling candidate for various therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and beyond.
216374-59-3 (1-Allyl-catellagic Acid Diethyl Ether) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)